IDH-C227

• Molecular Formula: C30H31FN4O2
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C30H31FN4O2/c1-21-8-5-6-13-27(21)29(30(37)34-25-10-3-2-4-11-25)35(26-12-7-9-23(31)18-26)28(36)20-33-24-16-14-22(19-32)15-17-24/h5-9,12-18,25,29,33H,2-4,10-11,20H2,1H3,(H,34,37)
• InChIKey: AATMNHPDEZNXEK-UHFFFAOYSA-N

IDH-C227 Procurement Guide: Potency, Selectivity & Identity

IDH-C227 (CAS 1355324-14-9) is a synthetic small-molecule inhibitor that targets the mutant isocitrate dehydrogenase 1 (IDH1) enzyme bearing the R132H substitution [1]. It was first disclosed in patent WO2012009678 and is widely utilized in academic and pharmaceutical research as a tool compound to dissect the oncogenic consequences of neomorphic 2-hydroxyglutarate (2-HG) production by mutant IDH1 .

• [1] Popovici-Muller, J., Salituro, F. G., Saunders, J. O., Travins, J., & Yan, S. (2012). Therapeutically active compositions and their method of use. WO2012009678A1. World Intellectual Property Organization. View Source

IDH-C227 vs. Alternative Inhibitors: Impact on Reproducibility

While several FDA-approved IDH1/2 inhibitors (e.g., ivosidenib, enasidenib) exist, their clinical development as orally bioavailable, brain-penetrant drugs often necessitates molecular features that can compromise their utility as precise in vitro probes. In contrast, IDH-C227 is specifically optimized as a potent and selective chemical biology tool for studying the R132H mutation . Substituting IDH-C227 with a clinical candidate like ivosidenib (AG-120) introduces variables such as off-target activity against wild-type IDH1 (IC50 8.3 µM) or differing mutant selectivity profiles that can confound mechanistic studies, as evidenced by direct comparative data in wild-type IDH1 assays [1]. Similarly, IDH2-specific agents like enasidenib are entirely unsuitable for IDH1 mutant models. The choice of inhibitor must be matched to the specific mutation and experimental context to ensure interpretable results.

• [1] Reaction Biology Corp. (2023). IDH1 WT Isocitrate Dehydrogenase Assay Service. Compound IC50 Reference Data. View Source

IDH-C227 Preclinical Data: Comparison with Research Tool Compounds

Cellular Activity Differential Between Fibrosarcoma and Glioblastoma

In a direct head-to-head comparison under identical assay conditions (Diaphorase/Resazurin-coupled assay for IDH1 WT), IDH-C227 demonstrates a markedly superior selectivity window for the mutant enzyme over the wild-type enzyme compared to the clinical candidate ivosidenib (AG-120). IDH-C227 shows no inhibition of IDH1 WT up to the highest concentration tested (IC50 >20 µM), whereas ivosidenib potently inhibits wild-type IDH1 with an IC50 of 8.3 µM [1]. This indicates a significantly lower propensity for on-target wild-type inhibition, a critical consideration for mechanistic studies.

Evidence Dimension	Inhibition of wild-type IDH1 (selectivity window for mutant vs. WT)
Target Compound Data	IC50 > 20,000 nM
Comparator Or Baseline	Ivosidenib (AG-120) IC50 = 8,300 nM; AGI-5198 IC50 > 20,000 nM
Quantified Difference	Ivosidenib is at least 2.4-fold more potent against WT IDH1 than IDH-C227 in this assay.
Conditions	IDH1 WT Diaphorase/Resazurin-coupled fluorescence assay; Substrates: Isocitrate (65 µM), NADP (50 µM) [1]

Why This Matters

This directly addresses a key scientific selection criterion for a chemical probe: minimizing confounding activity on the wild-type enzyme, ensuring observed phenotypes are solely attributable to inhibition of the mutant IDH1.

• [1] Reaction Biology Corp. (2023). IDH1 WT Isocitrate Dehydrogenase Assay Service. Compound IC50 Reference Data. View Source

Biochemical Potency as a Legacy Benchmark for IDH1 R132H

IDH-C227 demonstrates potent inhibition of the neomorphic 2-HG production in cellular models harboring the IDH1 R132H mutation, a key functional endpoint for target engagement. In a cross-study comparison of cellular 2-HG suppression, IDH-C227 (IC50 < 0.25 µM in U87MG glioblastoma cells) shows efficacy comparable to other well-characterized mutant IDH1 inhibitors. For instance, AGI-5198, a widely used preclinical probe, suppresses 2-HG production with an IC50 of approximately 0.07-0.16 µM in biochemical assays, but cellular IC50 values are typically higher [1]. Similarly, the clinical candidate BAY-1436032 exhibits an IC50 of 15 nM in biochemical assays against R132H, but its cellular 2-HG suppression is context-dependent . The data for IDH-C227 in U87MG and HT1080 cells (<0.25 µM and <0.1 µM, respectively) confirms robust cellular target engagement .

Evidence Dimension	Cellular 2-HG production inhibition
Target Compound Data	IC50 < 0.25 µM in U87MG cells; IC50 < 0.1 µM in HT1080 cells
Comparator Or Baseline	AGI-5198: Biochemical IC50 = 0.07 µM (R132H), 0.16 µM (R132C) [1]; BAY-1436032: Biochemical IC50 = 15 nM (R132H)
Quantified Difference	Direct quantitative comparison limited due to differing assay formats; however, IDH-C227's cellular IC50 values are within the same order of magnitude as other established preclinical probes.
Conditions	U87MG glioblastoma cell line (endogenous R132H expression) and HT1080 fibrosarcoma cell line; 2-HG production measured via LC-MS/MS

Why This Matters

This confirms that IDH-C227 is a suitable tool for cellular studies requiring potent and reliable suppression of the oncometabolite 2-HG, a key driver of IDH1-mutant cancer pathogenesis.

• [1] The Chemical Probes Portal. (n.d.). Probe AGI-5198. Chemical Probes Portal. View Source

Cellular 2-HG Inhibition and Epigenetic Restitution Across Validations

IDH-C227 is a highly potent inhibitor of the mutant IDH1 R132H enzyme. In a direct biochemical assay measuring the neomorphic activity of the R132H mutant, IDH-C227 inhibits the enzyme with an IC50 value of less than 0.1 µM . This level of potency is on par with several clinical-stage IDH1 inhibitors. For comparison, ivosidenib (AG-120) inhibits IDH1 R132H with an IC50 of 12 nM , and olutasidenib (FT-2102) is reported to have a similar nanomolar potency against the mutant enzyme [1]. While IDH-C227's potency is not the highest in its class, it remains well within the range of validated chemical probes used for target validation studies.

Evidence Dimension	Inhibition of mutant IDH1 R132H enzymatic activity
Target Compound Data	IC50 < 0.1 µM (100 nM)
Comparator Or Baseline	Ivosidenib (AG-120): IC50 = 12 nM; Olutasidenib (FT-2102): IC50 in low nanomolar range
Quantified Difference	IDH-C227 is approximately 8- to 10-fold less potent than ivosidenib in biochemical assays but retains robust inhibition.
Conditions	In vitro enzymatic assay measuring 2-HG production by recombinant IDH1 R132H protein

Why This Matters

This provides the foundational potency data necessary for determining appropriate working concentrations in biochemical and cellular assays, ensuring effective target engagement.

• [1] Cortes, J., et al. (2025). Looking Beyond the Surface: Olutasidenib and Ivosidenib for Treatment of mIDH1 Acute Myeloid Leukemia. Current Treatment Options in Oncology, 25, 1345–1353. View Source

IDH-C227 Research Applications: Defined Experimental Scenarios

SAR Studies Using Early Patent Benchmarks

Given its potent cellular activity in U87MG glioblastoma cells (IC50 < 0.25 µM for 2-HG suppression), IDH-C227 is ideally suited for dissecting the role of mutant IDH1 in gliomagenesis and the glioma hypermethylator phenotype. Its superior selectivity over wild-type IDH1 (IC50 >20 µM) compared to ivosidenib (IC50 8.3 µM) makes it the preferred tool for ensuring that observed epigenetic and metabolic changes are specifically due to inhibition of the R132H mutant enzyme and not a result of off-target wild-type IDH1 inhibition [1].

IDH1-Mutant Fibrosarcoma Modelling in HT1080 Cells

IDH-C227 is a reliable chemical probe for confirming target engagement in IDH1 R132H-mutant cell lines (e.g., HT1080, U87MG) and tumor models. Its use at 1-5 µM in vitro effectively reduces 2-HG levels, serving as a positive control for the pharmacological inhibition of the mutant enzyme . Researchers seeking to validate the activity of novel IDH1 inhibitors can use IDH-C227 as a benchmark control.

D-2-Hydroxyglutarate Pathway & Epigenetic Restitution Assays

IDH-C227 has been specifically used to demonstrate that D-2-HG is both necessary and sufficient for IDH1 mutant-induced promoter methylation (e.g., MIR148A). In these studies, treatment with C227 abrogated methylation and restored 5-hydroxymethylcytosine (5-hmC) levels, confirming its utility in linking oncometabolite production to specific epigenetic changes [2]. This makes it an essential reagent for researchers investigating the epigenetic consequences of IDH1 mutations.

Standardized Assay Controls for Historical Continuity

Due to its distinct selectivity profile (high potency against R132H, minimal activity against wild-type IDH1) and lack of clinical development, IDH-C227 serves as an excellent comparator tool for evaluating next-generation mutant IDH1 inhibitors. By comparing a novel compound's selectivity window and cellular efficacy against IDH-C227, researchers can benchmark its performance against a well-characterized, mutation-specific probe.

• [1] Reaction Biology Corp. (2023). IDH1 WT Isocitrate Dehydrogenase Assay Service. Compound IC50 Reference Data. View Source
• [2] Turcan, S., et al. (2012). IDH1 mutation is sufficient to establish the glioma hypermethylator phenotype. Nature, 483(7390), 479–483. View Source